Cas no 146233-35-4 ((6-Aminopyridazin-3-yl)(phenyl)methanone)

• Product Name: (6-Aminopyridazin-3-yl)(phenyl)methanone
• CAS No: 146233-35-4
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 136951
• PubChem ID: 10375499
• Update Time: 2025-04-19

(6-Aminopyridazin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Aminopyridazin-3-yl)(phenyl)methanone
• (6-aminopyridazin-3-yl)-phenylmethanone
• 6-Amino-3-benzoylpyridazine
• Methanone,(6-amino-3-pyridazinyl)phenyl-
• 3-amino-6-benzoylpyridazine
• 6-BENZOYLPYRIDAZIN-3-AMINE
• DTXSID70438896
• 146233-35-4
• AKOS006285762
• AB44178
• FT-0737327
• Methanone, (6-aMino-3-pyridazinyl)phenyl-
• DB-063649

• Inchi： 1S/C11H9N3O/c12-10-7-6-9(13-14-10)11(15)8-4-2-1-3-5-8/h1-7H,(H2,12,14)
• InChI Key： KZKHCQBIMPVXAH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N)N=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.07500
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87000
• LogP: 1.87100